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Cat. No.: B1585527

An In-depth Technical Guide to 2-
[(Hydroxymethyl)amino]ethanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of 2-[(Hydroxymethyl)amino]ethanol (HAE), a versatile organic compound
with significant applications in various industrial and research fields. The document details its
synthesis, reactivity, and established antimicrobial mechanisms. Particular emphasis is placed
on presenting quantitative data in a structured format, outlining detailed experimental protocols
for its analysis based on established methods for similar compounds, and visualizing its key
reaction and biological pathways. This guide is intended to be a valuable resource for
professionals in research, development, and quality control.

Introduction

2-[(Hydroxymethyl)amino]ethanol, also known as N-(Hydroxymethyl)ethanolamine, is a
primary amino alcohol derivative. Its bifunctional nature, possessing both hydroxyl and
secondary amine functionalities, makes it a subject of interest for various chemical
transformations. Primarily, it is recognized for its role as a formaldehyde-releasing agent, which
underpins its widespread use as a biocide and preservative in aqueous systems. This guide
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delves into the core physicochemical properties, synthesis, and reactivity of this compound,
providing a technical foundation for its application and further research.

Physical and Chemical Properties

The physical and chemical properties of 2-[(Hydroxymethyl)amino]ethanol are summarized
in the tables below. These properties are crucial for its handling, formulation, and application in
various experimental and industrial settings.

ble 1: | and Physical :

Property Value Source(s)

Molecular Formula CsHoNO:2 --INVALID-LINK--
Molecular Weight 91.11 g/mol --INVALID-LINK--
CAS Number 65184-12-5 --INVALID-LINK--
Appearance Light yellow to brown clear INVALID-LINK-.

liquid

Melting Point 160 °C (lit.) --INVALID-LINK--
Boiling Point 240.2 °C at 760 mmHg --INVALID-LINK--
Density 1.112 g/cm3 --INVALID-LINK--
Solubility Miscible with water --INVALID-LINK--

Table 2: Chemical and Reactivity Data
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Property Value/information Source(s)

2-
IUPAC Name ] --INVALID-LINK--
(hydroxymethylamino)ethanol

9.5 (of parent compound 2-
pKa _ --INVALID-LINK--
aminoethanol)

LogP -1.5 (Predicted) ~-INVALID-LINK--

Reacts with acids, oxidizing
o agents. Decomposes in
Reactivity ) --INVALID-LINK--
agueous solution to release

formaldehyde.

Stable under recommended
Stability storage conditions. Sensitive --INVALID-LINK--

to moisture.

Synthesis and Reactivity

The primary industrial synthesis of 2-[(Hydroxymethyl)amino]ethanol involves the
nucleophilic addition of formaldehyde to ethanolamine.[1] This reaction is typically carried out in
an aqueous medium.
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Ethanolamine
(HOCH2CH2NH2) + Formaldehyde
2-[(Hydroxymethyl)amino]ethanol
(HOCH2CH2NHCH20H)
Formaldehyde
(CH20)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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